molecular formula C27H27N5O4S B1224975 3-(4-Azidobenzoyloxy)diltiazem CAS No. 128127-11-7

3-(4-Azidobenzoyloxy)diltiazem

Cat. No.: B1224975
CAS No.: 128127-11-7
M. Wt: 517.6 g/mol
InChI Key: MPGFEEAANFEWIW-RPBOFIJWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Azidobenzoyloxy)diltiazem is a photoaffinity probe derived from the calcium channel blocker diltiazem, designed to study voltage-sensitive calcium channels (VSCCs) . Its structure incorporates a 4-azidobenzoyl group at the 3-position of the diltiazem backbone, enabling covalent binding to target proteins upon UV irradiation. This modification retains calcium antagonistic activity while facilitating molecular mapping of drug-channel interactions . Primarily used in pharmacological research, this compound aids in elucidating the binding mechanisms of benzothiazepine-class calcium antagonists .

Properties

CAS No.

128127-11-7

Molecular Formula

C27H27N5O4S

Molecular Weight

517.6 g/mol

IUPAC Name

[(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] 4-azidobenzoate

InChI

InChI=1S/C27H27N5O4S/c1-31(2)16-17-32-22-6-4-5-7-23(22)37-25(18-10-14-21(35-3)15-11-18)24(26(32)33)36-27(34)19-8-12-20(13-9-19)29-30-28/h4-15,24-25H,16-17H2,1-3H3/t24-,25+/m1/s1

InChI Key

MPGFEEAANFEWIW-RPBOFIJWSA-N

SMILES

CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])C4=CC=C(C=C4)OC

Isomeric SMILES

CN(C)CCN1C2=CC=CC=C2S[C@H]([C@H](C1=O)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])C4=CC=C(C=C4)OC

Canonical SMILES

CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)OC(=O)C3=CC=C(C=C3)N=[N+]=[N-])C4=CC=C(C=C4)OC

Other CAS No.

128127-11-7

Synonyms

3-(4-azidobenzoyloxy)diltiazem
3-ABOD

Origin of Product

United States

Comparison with Similar Compounds

Calcium Channel Blocking Potency

  • 3-(4-Azidobenzoyloxy)diltiazem : Exhibits similar vasorelaxant activity to diltiazem in depolarized dog coronary arteries but shows reduced potency in increasing coronary blood flow (≈50% of diltiazem’s effect) .
  • Diltiazem : pA₂ = 7.5–8.0 in pig coronary artery .
  • Sesamodil fumarate : Higher potency (pA₂ = 8.42) than diltiazem but lower than nifedipine (pA₂ > 9.0) .
  • Verapamil and Nifedipine : Verapamil (pA₂ ≈ 8.0) and nifedipine (pA₂ > 9.0) show greater Ca²⁺ antagonism than diltiazem .

Cardiac Effects

  • 3-(4-Azidobenzoyloxy)diltiazem: Negative inotropic effects in guinea pig papillary muscle are comparable to diltiazem under physiological conditions but weaker in depolarizing solutions .
  • Sesamodil : Cardiodepressant effects approximate diltiazem and verapamil but with superior vasoselectivity .
  • Nifedipine : Minimal cardiac effects at therapeutic doses, emphasizing its vascular selectivity .

Binding Kinetics and Specificity

  • 3-(4-Azidobenzoyloxy)diltiazem: Shares a binding site with diltiazem on VSCCs (KD for diltiazem = 50 nM ). However, its high nonspecific binding in rat skeletal muscle microsomes precludes accurate KD determination .
  • Diltiazem : Binds to a polypeptide (Mᵣ ≈ 170,000) in skeletal muscle transverse tubules, with slow dissociation kinetics (t₁/₂ = 36 min) .
  • Sesamodil : Irreversible inhibition of Ca²⁺-induced contractions, unlike diltiazem’s reversible effects .

Multidrug Resistance (MDR) Reversal Activity

  • Diltiazem : Increases doxorubicin accumulation in resistant cells by 699% via ABCB1 inhibition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.